3,5-Diacetyl-2,6-dihydroxy-4h-pyran-4-one

• CAS RN: 33524-89-9
• Molecular Formula: C9H8O6
• Molecular Weight: 212.16 g/mol
• IUPAC Name: 3,5-diacetyl-4,6-dihydroxypyran-2-one
• InChI: InChI=1S/C9H8O6/c1-3(10)5-7(12)6(4(2)11)9(14)15-8(5)13/h12-13H,1-2H3
• InChI Key: ISDVKWGLGFGXJD-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(C(=C(OC1=O)O)C(=O)C)O

Description

3,5-Diacetyl-2,6-dihydroxy-4h-pyran-4-one is a useful research compound. Its molecular formula is C9H8O6 and its molecular weight is 212.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

The starting materials of formula II above used herein are generally prepared by reaction of 3,5-diacetyl-4,6-dihydroxy-2H-pyran-2-one with the appropriate amine (RNH2). The reactants are usually heated at reflux in an inert organic solvent such as benzene, toluene or methanol for from two to twelve hours. 3,5-Diacetyl-4,6-dihydroxy-2H-pyran-2-one is obtained by reaction of acetonedicarboxylic acid and acetic anhydride in sulfuric acid at elevated temperature.

Synthesis routes and methods II

Procedure details

Following the procedures outlined in Example 2, this nitrobenzene was hydrogenated to the 3,5-bis-propionamidoaniline and the latter (2.15 g., 0.0084 mol) was reacted with 1.75 g. (0.0084 mol) of 3,5-diacetyl-4,6-dihydroxy-2H-pyran-2-one to furnish 5-acetyl-4-hydroxy-3-[1-(3,5-bis-propionamidophenylamino)ethylidene]-2H-pyran-2,6(3H)-dione, m.p. 239°-241° (dec.).